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Compound of Interest |

Compound Name: Methyl p-tolyl ketone oxime
CAS No.: 54582-30-8
Cat. No.: B3434858

Get Quote

Methyl p-tolyl ketone oxime (also known as 1-p-Tolyl-ethanone oxime or p-
Methylacetophenone oxime, CAS: 2089-33-0) is a crucial intermediate in organic synthesis,
particularly in the development of pharmaceuticals, agricultural chemicals, and photosensitive
polymers[1]. While highly valuable for chemical transformations such as the Beckmann
rearrangement to form amides[2], oxime derivatives carry specific toxicological and reactive
hazards[3].

Improper disposal poses significant risks to laboratory personnel and the environment, as
oxime compounds can exhibit aquatic toxicity and reactivity under specific conditions[3][4]. This
guide provides drug development professionals and laboratory scientists with a self-validating,
step-by-step protocol for the safe operational handling, accumulation, and RCRA-compliant
disposal of Methyl p-tolyl ketone oxime.

Physicochemical Properties & Hazard Causality

To design an effective disposal strategy, one must first understand the physicochemical
properties that dictate the chemical's behavior. Methyl p-tolyl ketone oxime is a solid at room

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3434858#bc-rfq
https://www.benchchem.com/product/b3434858/docs?utm_src=pdf-body#comprehensive-operational-guide-safe-handling-and-disposal-of-methyl-p-tolyl-ketone-oxime
https://www.chembk.com/en/chem/Methyl%20p-tolyl%20ketone%20oxime
https://www.benchchem.com/fr/product/b1599020
https://www.benchchem.com/fr/product/b1599020
https://www.benchchem.com/fr/product/b1599020
https://www.reed.edu/ehs/waste_management/waste-management-images/hazardous-laboratory-chemicals-disposal-guide-2003.pdf
https://www.benchchem.com/product/b3434858/docs?utm_src=pdf-body#comprehensive-operational-guide-safe-handling-and-disposal-of-methyl-p-tolyl-ketone-oxime
https://www.benchchem.com/product/b3434858/docs?utm_src=pdf-body#comprehensive-operational-guide-safe-handling-and-disposal-of-methyl-p-tolyl-ketone-oxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

temperature, soluble in organic solvents, but insoluble in water[1].

Table 1: Quantitative Data and Hazard Profile of Methyl p-tolyl ketone oxime

Property Value / Description Operational Implication

Essential identifier for

CAS Number 2089-33-0[1] o
EPA/RCRA waste manifesting.
Contains nitrogen; combustion
Molecular Formula C9H11NOQ[5] ] ]
yields toxic NOx gases.
Used for precise molar
Molecular Weight 149.19 g/mol [5] calculations during reaction
quenching.
Solid at room temperature;
Melting Point 85 - 87 °C[6] airborne dust generation is a
primary inhalation risk.
Low volatility at room
Boiling Point 259.4 °C at 760 mmHg|6] temperature, but yields toxic
fumes if heated.
] Combustible; must be kept
Flash Point 149.1 °C[6] )
strictly away from open flames.
Must be segregated into
- Soluble in alcohol, ether; organic waste; drain disposal
Solubility ) ] ) )
insoluble in water[1] is physically and legally

prohibited.

Causality of Hazards: Oximes can undergo highly exothermic rearrangements when exposed
to strong acids or catalysts[2]. Unintentional mixing with incompatible waste streams can trigger
thermal runaway([4]. Furthermore, due to its toxicity profile, drain disposal is strictly prohibited
under Environmental Protection Agency (EPA) regulations[3]. All waste streams containing this
compound must be managed as regulated hazardous waste[3].

Operational Safety & Handling Protocol
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Before generating waste, strict handling protocols must be enforced to minimize exposure and
prevent environmental release.

Step-by-Step Handling Methodology:

» Engineering Controls: Always handle Methyl p-tolyl ketone oxime inside a certified
chemical fume hood to prevent the inhalation of any generated dust or solvent vapors[7].

o Personal Protective Equipment (PPE): Don standard laboratory PPE, including a flame-
resistant lab coat, nitrile gloves (double-gloving is recommended during concentrated
transfers), and safety goggles|[8].

o Reactivity Precautions: Keep the compound away from strong oxidizing agents and strong
acids unless actively performing a controlled synthesis (e.g., using sulfuric acid for a
rearrangement). Unintended contact can lead to rapid exothermic reactions[4][9].

o Spill Management: In the event of a solid spill, do not use water. Carefully sweep up the solid
using a static-free brush to avoid aerosolizing the powder, and place it into a compatible,
sealable container[7]. Label immediately as hazardous waste.

Waste Segregation and Satellite Accumulation Area
(SAA) Workflow

The EPA's Hazardous Waste Generator Improvements Rule (GIR) mandates strict compliance
for laboratory waste accumulation[10]. Methyl p-tolyl ketone oxime waste must be localized
in a designated Satellite Accumulation Area (SAA) near the point of generation[7].

SAA Compliance Rules:

e Volume Limits: Laboratories may accumulate up to 55 gallons of standard chemical waste in
an SAA[10][11].

o Container Compatibility: Use high-density polyethylene (HDPE) or glass containers. The
container must be compatible with the solvent used to dissolve the oxime (e.qg., if dissolved
in ethanol, use a standard flammable-rated organic waste carboy)[7].
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e Segregation: Methyl p-tolyl ketone oxime waste dissolved in non-halogenated solvents
(like ethanol or ether) must be kept strictly separate from halogenated solvents, heavy
metals, and aqueous acidic/basic wastes[11]. Mixing with acids can trigger unwanted
reactions[9].
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Workflow for the segregation, accumulation, and disposal of Methyl p-tolyl ketone oxime
waste.

Step-by-Step Disposal Procedure

To ensure a self-validating system, every step of the disposal process must be documented,
verifiable, and strictly aligned with federal regulations.

Methodology for Waste Packaging and Disposal:
Step 1: Determine the Waste Stream

e Solid Waste: Unused or expired solid Methyl p-tolyl ketone oxime should be kept in its
original container. Do not deface the manufacturer's label; instead, mark a prominent "X"
through it and attach a hazardous waste tag[11].

e Liquid Waste (Reaction Mixtures): If the oxime is dissolved in an organic solvent, ensure the
reaction is fully quenched and cooled to room temperature before transferring to the SAA
waste carboy[11].

Step 2: Apply RCRA-Compliant Labeling

» The moment the first drop of waste enters the container, it must be clearly labeled with the
words "HAZARDOUS WASTE"[10].

e List the full chemical name ("Methyl p-tolyl ketone oxime") and the solvent. Do not use
abbreviations or chemical formulas (e.g., do not write "COH11NO")[7].

« Indicate the primary hazard (e.g., "Toxic", "Flammable" if in solvent)[7].
Step 3: Monitor Capacity and Time Limits

« Fill the waste container to no more than 75-90% capacity to allow for vapor expansion[7][11].
DO NOT OVERFILL.

o Once the container is full, EPA regulations require it to be removed from the SAA within 72
hours|[7].
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Step 4: Initiate EH&S Pickup

o Complete a Chemical Waste Pickup Form through your institution's Environmental Health
and Safety (EH&S) portal[7].

e Ensure the container is tightly sealed with a screw-cap lid. Never leave funnels in the
hazardous waste container[7].

Step 5: Final Destruction

o EH&S will transport the waste to a permitted Treatment, Storage, and Disposal Facility
(TSDF). Because of its organic nature and energy content, Methyl p-tolyl ketone oxime
waste in non-halogenated solvents is typically designated for fuel blending or high-
temperature incineration[11].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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